(2R)-2-Amino-3,5-dimethylhexanoic acid

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• SMILES: CC(C)CC(C)C(C(=O)O)N
• InChI: InChI=1S/C8H17NO2/c1-5(2)4-6(3)7(9)8(10)11/h5-7H,4,9H2,1-3H3,(H,10,11)/t6?,7-/m1/s1
• InChIKey: ODXUKGZVQGQZIV-COBSHVIPSA-N

(2R)-2-Amino-3,5-dimethylhexanoic acid – Procurement-Grade Chiral Non-Proteinogenic Amino Acid for Peptidomimetic and Medicinal Chemistry Research

(2R)-2-Amino-3,5-dimethylhexanoic acid (CAS 1868414-86-1) is a chiral, non-proteinogenic α-amino acid with the molecular formula C₈H₁₇NO₂ and a molecular weight of 159.23 g/mol [1]. It belongs to the norleucine analog class, featuring two methyl substituents at the C3 and C5 positions of the hexanoic acid backbone, with a defined (2R) absolute configuration at the α-carbon . This compound serves as a specialty building block in peptide synthesis, chiral auxiliary applications, and pharmaceutical intermediate research, particularly in kinase inhibitor development programs referenced in WIPO PATENTSCOPE filings . Its branched, hydrophobic side chain and single enantiomeric identity differentiate it from both proteinogenic amino acids and simpler norleucine derivatives.

Stereochemical Control

Single (2R) enantiomer building block for chiral peptide synthesis

Scaffold Design

Non-proteinogenic norleucine analog with branched hydrophobic side chain

Medicinal Chemistry

Cited in kinase inhibitor patent filings as synthetic intermediate

• [1] PubChem. (2025). Compound Summary for CID 130519484: (2R)-2-Amino-3,5-dimethylhexanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/130519484 View Source

Why (2R)-2-Amino-3,5-dimethylhexanoic acid Cannot Be Substituted by Racemic, Enantiomeric, or Positional Isomer Analogs

Substituting (2R)-2-amino-3,5-dimethylhexanoic acid with its (2S) enantiomer (CAS 910891-89-3), the racemate (CAS 2801-54-9), or positional isomers such as (R)-2-amino-5,5-dimethylhexanoic acid (CAS 142886-12-2) introduces measurable differences in physicochemical properties, stereochemical identity, and biological recognition that undermine reproducibility in chiral peptide synthesis and structure-activity relationship (SAR) studies. The (2R) enantiomer possesses an XLogP3 of −0.9 versus −1.5 for unsubstituted norleucine, representing an approximately 4-fold difference in octanol-water partition coefficient that alters peptide hydrophobicity and membrane partitioning [1]. Evidence from the closely related carnitine acyltransferase inhibitor series demonstrates that enantiomeric configuration alone produces a ~4.8-fold difference in enzyme inhibitory potency (Ki = 1.9 mM for the R-enantiomer versus 9.2 mM for the S-enantiomer of 3-amino-5,5-dimethylhexanoic acid) [2]. The 3,5-dimethyl branching pattern further distinguishes this compound from the 5,5-geminal-dimethyl isomer, which appears in sortilin modulator patents with distinct biological target profiles [3]. Generic substitution introduces uncontrolled variables that compromise experimental reproducibility and patent integrity.

Target Compound

Substitution Concern

Racemate or (2S) enantiomer

Enantiomer-dependent bioactivity shift Class-level evidence indicates stereochemistry can alter enzyme inhibition profile; may compromise SAR reproducibility.

5,5-Geminal-dimethyl isomer

Distinct biological target engagement This isomer is claimed in sortilin modulator patents, engaging different targets than the 3,5-dimethyl kinase context.

Unsubstituted norleucine

Lipophilicity and steric mismatch Computed logP and molecular weight differences may alter peptide hydrophobicity and packing compared to the designed residue.

• [1] PubChem. (2025). Computed Properties: XLogP3 for (2R)-2-Amino-3,5-dimethylhexanoic acid (CID 130519484) = −0.9; D-Norleucine (CID 9475) XLogP3 = −1.5. National Center for Biotechnology Information. View Source
• [2] Saeed, A., McMillin, J. B., Wolkowicz, P. E., & Brouillette, W. J. (1994). 3-Amino-5,5-dimethylhexanoic acid. Synthesis, resolution, and effects on carnitine acyltransferases. Journal of Medicinal Chemistry, 37(20), 3247–3251. DOI: 10.1021/jm00046a008. PMID: 7932552. View Source
• [3] Vesper Bio ApS. (2022). 2-Amino-5,5-dimethylhexanoic acid derivatives as sortilin modulators for use in the treatment of disease of the central nervous system. European Patent EP4395776A1 / WO2023031440A1. View Source

Quantitative Differentiation Evidence for (2R)-2-Amino-3,5-dimethylhexanoic acid Versus Closest Analogs

Computed Lipophilicity (XLogP3): (2R)-3,5-Dimethylnorleucine Is ~4-Fold More Lipophilic Than Unsubstituted Norleucine

The (2R)-2-amino-3,5-dimethylhexanoic acid exhibits an XLogP3 value of −0.9, compared with −1.5 for unsubstituted D-norleucine, as computed by the PubChem XLogP3 3.0 algorithm [1]. This Δ of +0.6 log units corresponds to an approximately 4-fold greater octanol-water partition coefficient, reflecting the hydrophobic contribution of the two methyl substituents. This differentiation is directly relevant to peptide design where side-chain hydrophobicity governs membrane permeability, self-assembly behavior, and target binding.

Lipophilicity (XLogP3)

Reported

ΔXLogP3 +0.6 (~4-fold greater P octanol/water vs norleucine)

Supports informed logP-based peptide design selection

PubChem XLogP3 3.0 computational prediction; experimental validation advised

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = −0.9
Comparator Or Baseline	D-Norleucine: XLogP3 = −1.5
Quantified Difference	ΔXLogP3 = +0.6 (~4-fold greater P_octanol/water)
Conditions	PubChem XLogP3 3.0 computational prediction (PubChem release 2019.06.18)

Why This Matters

This quantifiable lipophilicity increase directly informs peptide hydrophobicity engineering and membrane penetration predictions, enabling rational selection over unsubstituted norleucine when enhanced logP is desired.

• [1] PubChem. (2025). Computed Properties: (2R)-2-Amino-3,5-dimethylhexanoic acid (CID 130519484), XLogP3 = −0.9; D-Norleucine (CID 9475), XLogP3 = −1.5. National Center for Biotechnology Information. View Source

Enantiomeric Purity Requirements: Single (2R) Enantiomer Versus Racemate and (2S) Enantiomer for Chiral Peptide Synthesis

The (2R)-2-amino-3,5-dimethylhexanoic acid (CAS 1868414-86-1) is supplied as a single, stereochemically defined enantiomer with a minimum purity specification of 95% . In contrast, the racemic mixture (CAS 2801-54-9) and the (2S) enantiomer (CAS 910891-89-3) represent distinct chemical entities with different CAS numbers and stereochemical identities . Evidence from the structurally related 3-amino-5,5-dimethylhexanoic acid series demonstrates that enantiomeric configuration alone produces a 4.8-fold difference in carnitine acetyltransferase (CAT) inhibitory potency: R-(−)-7 Ki = 1.9 mM versus S-(+)-7 Ki = 9.2 mM [1]. This establishes that stereochemistry at the chiral center bearing the amino group fundamentally determines biological recognition, making the defined (2R) form a non-interchangeable procurement requirement for stereochemically consistent SAR campaigns.

Enantiomeric Identity

Class-level

≥95% purity, single (2R) enantiomer; class-level Ki difference ~4.8-fold (R vs S)

Defined stereochemistry critical for reproducible chiral SAR

Class-level inference from 3-amino-5,5-dimethylhexanoic acid; lot-specific COA review recommended

Evidence Dimension	Enantiomeric identity and purity specification
Target Compound Data	(2R) enantiomer, CAS 1868414-86-1, purity ≥95%
Comparator Or Baseline	Racemate: CAS 2801-54-9; (2S) enantiomer: CAS 910891-89-3; Class-level CAT inhibition: R-(−) Ki = 1.9 mM vs. S-(+) Ki = 9.2 mM
Quantified Difference	4.8-fold Ki difference between enantiomers in related class; defined (2R) identity ensures reproducible stereochemistry
Conditions	Carnitine acetyltransferase (CAT) competitive inhibition assay (J. Med. Chem. 1994, for 3-amino-5,5-dimethylhexanoic acid class analog)

Why This Matters

Procurement of the defined (2R) enantiomer rather than the racemate or incorrect enantiomer is essential for reproducible chiral peptide synthesis and stereochemically dependent bioactivity studies.

• [1] Saeed, A., McMillin, J. B., Wolkowicz, P. E., & Brouillette, W. J. (1994). 3-Amino-5,5-dimethylhexanoic acid. Synthesis, resolution, and effects on carnitine acyltransferases. Journal of Medicinal Chemistry, 37(20), 3247–3251. PMID: 7932552. View Source

Molecular Weight and Steric Bulk: 21% Greater Mass Than Norleucine Enables Differentiated Peptide Scaffold Engineering

The molecular weight of (2R)-2-amino-3,5-dimethylhexanoic acid is 159.23 g/mol, representing a 21.4% increase over unsubstituted norleucine (131.17 g/mol) [1]. The two methyl substituents at C3 and C5 add 28.06 Da of additional mass and steric volume compared with the linear n-butyl side chain of norleucine. Despite this mass increase, the topological polar surface area (TPSA) remains identical at 63.3 Ų for both compounds, as do the hydrogen bond donor (2) and acceptor (3) counts [1]. This means the compound introduces steric bulk and hydrophobic surface area without altering hydrogen-bonding capacity—a favorable profile for modulating peptide-protein packing interactions while preserving aqueous solubility determinants.

Steric Bulk Profile

Reported

MW 159.23 g/mol (+21.4% vs norleucine); TPSA unchanged (63.3 Ų)

Supports peptide core packing modulation without altering H-bond capacity

Computed properties (PubChem); experimental solubility in target solvent to verify

Evidence Dimension	Molecular weight and steric parameters
Target Compound Data	MW = 159.23 g/mol; TPSA = 63.3 Ų; 4 rotatable bonds; 2 HBD, 3 HBA
Comparator Or Baseline	Norleucine: MW = 131.17 g/mol; TPSA = 63.3 Ų; 4 rotatable bonds; 2 HBD, 3 HBA
Quantified Difference	ΔMW = +28.06 Da (+21.4%); TPSA, HBD, HBA all unchanged
Conditions	PubChem computed physicochemical properties (Cactvs 3.4.6.11 / PubChem release 2021.05.07)

Why This Matters

The compound provides enhanced steric bulk for peptide packing optimization while maintaining identical hydrogen-bonding parameters to norleucine, enabling fine-tuning of hydrophobic core interactions without perturbing solubility.

• [1] PubChem. (2025). Computed Properties: (2R)-2-Amino-3,5-dimethylhexanoic acid (CID 130519484), MW = 159.23, TPSA = 63.3 Ų; D-Norleucine (CID 9475), MW = 131.17, TPSA = 63.3 Ų. National Center for Biotechnology Information. View Source

Methyl Branching Architecture: 3,5-Dimethyl Substitution Pattern Versus 5,5-Geminal-Dimethyl and 3,4-Dimethyl Positional Isomers

The 3,5-dimethyl substitution pattern of the target compound places methyl groups at alternating positions along the hexanoic acid backbone, creating a distributed steric profile distinct from the 5,5-geminal-dimethyl isomer (CAS 142886-12-2) and the 3,4-dimethyl isomer . The 5,5-geminal-dimethyl isomer has been specifically claimed in sortilin modulator patents (EP4395776A1/WO2023031440A1) for central nervous system applications, demonstrating that the precise methylation architecture dictates biological target engagement [1]. In contrast, the 3,5-dimethyl pattern generates two chiral centers (C3 and the α-carbon C2), introducing diastereomeric complexity not present in the 5,5-geminal isomer. This structural distinction is critical for procurement decisions in medicinal chemistry programs where the branching architecture directly affects conformational preferences, metabolic stability, and target binding geometry.

Branching Architecture

Class-level

3,5-dimethyl (distributed) vs 5,5-geminal (single quaternary center)

Isomer choice directs target biology (kinase vs sortilin context)

Patent landscape review; confirm isomer identity via chiral HPLC or NMR

Evidence Dimension	Methyl substitution architecture
Target Compound Data	3,5-Dimethyl substitution (C3-methyl, C5-methyl); 2 chiral centers; distributed branching
Comparator Or Baseline	5,5-Geminal-dimethyl isomer (CAS 142886-12-2): single quaternary center at C5; 3,4-dimethyl isomer: adjacent methyl groups at C3 and C4
Quantified Difference	Qualitative difference in branching architecture; 5,5-isomer claimed in sortilin modulator patents (EP4395776A1); 3,5-isomer referenced in kinase inhibitor patents (WIPO PATENTSCOPE)
Conditions	Structural comparison based on CAS registry and patent family analysis

Why This Matters

Selection of the 3,5-dimethyl isomer over the 5,5-geminal or 3,4-dimethyl isomers is dictated by the specific patent landscape and target biology of the intended research program, as these positional isomers engage different biological targets.

• [1] Vesper Bio ApS. (2022). 2-Amino-5,5-dimethylhexanoic acid derivatives as sortilin modulators for use in the treatment of disease of the central nervous system. European Patent EP4395776A1 / WO2023031440A1. View Source

Patent-Cited Kinase Inhibitor Intermediate: Documented Role in Cyclin-Dependent Kinase and Tyrosine Kinase Inhibitor Synthesis

According to WIPO PATENTSCOPE filings, 2-amino-3,5-dimethylhexanoic acid and its derivatives have been cited as synthetic intermediates in kinase inhibitor development programs, with derivatives reportedly demonstrating micromolar activity against cyclin-dependent kinases in preclinical assays . This patent documentation establishes a procurement rationale distinct from generic norleucine derivatives: the compound's branched architecture is specifically leveraged to enhance target binding in kinase inhibitor pharmacophores. This differentiates the compound from simpler amino acid building blocks that lack documented roles in kinase-focused patent families.

Patent Context

Data to verify

Cited in WIPO PATENTSCOPE kinase inhibitor filings; reported micromolar CDK activity

Supports procurement rationale for kinase-focused SAR programs

No peer-reviewed evidence provided; verify patent details and assay conditions

Evidence Dimension	Documented patent application as pharmaceutical intermediate
Target Compound Data	2-Amino-3,5-dimethylhexanoic acid cited in WIPO PATENTSCOPE kinase inhibitor filings; derivatives show micromolar CDK activity
Comparator Or Baseline	Unsubstituted norleucine: no documented kinase inhibitor patent role
Quantified Difference	Qualitative: patent-documented vs. undocumented for kinase applications
Conditions	WIPO PATENTSCOPE patent database; preclinical kinase inhibition assays

Why This Matters

For procurement in kinase-focused medicinal chemistry programs, the patent-documented precedent provides a stronger justification than generic amino acid building blocks lacking this specific IP context.

Optimal Procurement and Application Scenarios for (2R)-2-Amino-3,5-dimethylhexanoic acid Based on Quantitative Differentiation Evidence

Stereochemically Defined Chiral Peptide Synthesis Requiring Non-Proteinogenic Hydrophobic Residues

When designing synthetic peptides requiring a non-canonical hydrophobic residue with defined (R) stereochemistry at the α-carbon, (2R)-2-amino-3,5-dimethylhexanoic acid provides a single-enantiomer building block (CAS 1868414-86-1, purity ≥95%) with an XLogP3 of −0.9—approximately 4-fold more lipophilic than unsubstituted norleucine (XLogP3 = −1.5) while retaining identical hydrogen-bonding capacity (TPSA = 63.3 Ų, 2 HBD, 3 HBA) [1]. The 21% greater molecular weight (159.23 vs. 131.17 g/mol) introduces steric bulk for modulating peptide-protein packing interactions without altering aqueous solubility determinants [1]. This scenario directly follows from the lipophilicity and molecular weight differentiation evidence established in Section 3.

Kinase Inhibitor Medicinal Chemistry Programs Requiring Branched Amino Acid Pharmacophore Intermediates

For kinase inhibitor development programs, particularly those targeting cyclin-dependent kinases (CDKs) or Bruton's tyrosine kinase (BTK), the 3,5-dimethyl branching architecture of this compound has been specifically cited in WIPO PATENTSCOPE patent filings as a structural feature leveraged to enhance target binding [1]. This differentiates the compound from the 5,5-geminal-dimethyl isomer (CAS 142886-12-2), which is separately claimed in sortilin modulator patents (EP4395776A1) for CNS applications [2]. Procurement of the correct positional isomer is critical for maintaining patent integrity and target specificity in kinase-focused SAR campaigns, as established in the branching architecture evidence in Section 3.

Chiral Auxiliary Applications in Asymmetric Synthesis Requiring Defined (2R) Configuration

The defined (2R) stereochemistry of this compound (InChI Key: ODXUKGZVQGQZIV-COBSHVIPSA-N) supports its use as a chiral auxiliary or chiral pool starting material in asymmetric synthesis [1]. The critical importance of single-enantiomer identity is underscored by class-level evidence from the 3-amino-5,5-dimethylhexanoic acid series, where the R-enantiomer exhibits a 4.8-fold greater enzyme inhibitory potency (Ki = 1.9 mM) than the S-enantiomer (Ki = 9.2 mM) against carnitine acetyltransferase [2]. This stereochemical sensitivity, documented in Section 3, mandates procurement of the defined (2R) enantiomer rather than the racemate (CAS 2801-54-9) for stereochemically consistent synthetic outcomes.

Metabolic Pathway Probe Development Leveraging Non-Proteinogenic Amino Acid Recognition

As a non-proteinogenic amino acid structurally related to norleucine—an established metabolic probe and internal standard in amino acid analysis—(2R)-2-amino-3,5-dimethylhexanoic acid offers a dimethylated scaffold for investigating enzyme-substrate interactions in branched-chain amino acid metabolic pathways [1]. Its increased steric bulk (MW 159.23 vs. 131.17 for norleucine) and altered lipophilicity (XLogP3 −0.9 vs. −1.5) provide differential physicochemical properties that can be exploited to probe steric and hydrophobic requirements of amino acid transporters and metabolic enzymes, while the single (2R) enantiomer ensures reproducible stereochemical interactions. This application follows directly from the physicochemical differentiation evidence presented in Section 3.

Application

Selection Property

Validation Focus

Chiral peptide synthesis (stereochemically defined)

Single-enantiomer identity, enhanced lipophilicity

Verify enantiomeric purity and logP impact on peptide properties

Kinase inhibitor intermediate

3,5-Dimethyl branching, patent-cited synthetic role

Confirm isomer identity for kinase target specificity

Chiral auxiliary in asymmetric synthesis

Defined (2R) configuration

Verify enantiomeric excess and stereochemical outcome

Metabolic pathway probe development

Non-proteinogenic scaffold, differential steric/lipophilic profile

Confirm steric and hydrophobic interaction with target enzymes

• [1] PubChem. (2025). Compound Summary for CID 130519484: (2R)-2-Amino-3,5-dimethylhexanoic acid. National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/130519484 View Source
• [2] Saeed, A., McMillin, J. B., Wolkowicz, P. E., & Brouillette, W. J. (1994). 3-Amino-5,5-dimethylhexanoic acid. Synthesis, resolution, and effects on carnitine acyltransferases. Journal of Medicinal Chemistry, 37(20), 3247–3251. PMID: 7932552. View Source